Methyl 3-{[(2-thienylsulfonyl)acetyl]amino}thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(2-thiophen-2-ylsulfonylacetyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C12H11NO5S3/c1-18-12(15)11-8(4-6-20-11)13-9(14)7-21(16,17)10-3-2-5-19-10/h2-6H,7H2,1H3,(H,13,14)
• InChI Key: XQXJZOXFCIIYHT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)CS(=O)(=O)C2=CC=CS2
• Molecular Formula: C12H11NO5S3
• Molecular Weight: 345.4 g/mol

Description

“Methyl 3-{[(2-thienylsulfonyl)acetyl]amino}thiophene-2-carboxylate” is a chemical compound with a molecular formula of C12H11NO5S3. It has an average mass of 345.414 Da and a monoisotopic mass of 344.979919 Da. This compound is a key intermediate in organic synthesis, medicine, dyes, and pesticides.

Synthesis Analysis

The synthesis of thiophene derivatives, such as “Methyl 3-{[(2-thienylsulfonyl)acetyl]amino}thiophene-2-carboxylate”, often involves heterocyclization of various substrates. Some typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “Methyl 3-{[(2-thienylsulfonyl)acetyl]amino}thiophene-2-carboxylate” is complex, with a thiophene ring as a key component. Single crystal X-ray diffraction analysis reveals that it crystallizes in the monoclinic crystal system P21/c space group.

Physical And Chemical Properties Analysis

“Methyl 3-{[(2-thienylsulfonyl)acetyl]amino}thiophene-2-carboxylate” is a fine crystalline powder with a beige to beige-brown color. It has a melting point of 66°C to 67°C and a boiling point of 100°C to 102°C (0.1 mmHg).

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Organic Electronics and Semiconductors

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Corrosion Inhibition

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Material Science

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Pharmacology

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Synthetic Chemistry

• . For instance, the Gewald reaction yields aminothiophenes by condensing sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Safety And Hazards

“Methyl 3-{[(2-thienylsulfonyl)acetyl]amino}thiophene-2-carboxylate” may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin with plenty of soap and water if in contact, and wearing protective gloves/clothing/eye protection/face protection.